Cas no 4301-04-6 (Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-)
4301-04-6 structure
Product Name:Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-
CAS No:4301-04-6
MF:C5H7Cl3O
MW:189.467478990555
MDL:MFCD00018808
CID:1517599
PubChem ID:4321027
Update Time:2025-04-21
Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-
- AKOS024334256
- 4301-04-6
- 2,2-Bis(chloromethyl)propanoyl chloride
- 3-chloro-2-(chloromethyl)-2-methylpropanoyl chloride
- MFCD00018808
- alpha,alpha-bischloromethyl propionyl chloride
- AC6135
- SCHEMBL1114745
- SY237733
- GTJUHRDCMURWFN-UHFFFAOYSA-N
-
- MDL: MFCD00018808
- Inchi: 1S/C5H7Cl3O/c1-5(2-6,3-7)4(8)9/h2-3H2,1H3
- InChI Key: GTJUHRDCMURWFN-UHFFFAOYSA-N
- SMILES: ClCC(C(=O)Cl)(C)CCl
Computed Properties
- Exact Mass: 187.95641
- Monoisotopic Mass: 187.956
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 231.2±20.0 °C at 760 mmHg
- Flash Point: 93.5±22.3 °C
- PSA: 17.07
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY237733-5g |
3-Chloro-2-(chloromethyl)-2-methylpropanoyl Chloride |
4301-04-6 | ≥95% | 5g |
¥5500.00 | 2025-04-14 | |
| eNovation Chemicals LLC | D778838-5g |
3-Chloro-2-(chloromethyl)-2-methylpropanoyl Chloride |
4301-04-6 | 95% | 5g |
$715 | 2024-07-20 | |
| eNovation Chemicals LLC | D778838-5g |
3-Chloro-2-(chloromethyl)-2-methylpropanoyl Chloride |
4301-04-6 | 95% | 5g |
$715 | 2025-02-26 | |
| eNovation Chemicals LLC | D778838-5g |
3-Chloro-2-(chloromethyl)-2-methylpropanoyl Chloride |
4301-04-6 | 95% | 5g |
$715 | 2025-02-28 |
Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4301-04-6 (Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-) Related Products
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- 7623-10-1(Propanoyl chloride, 3-chloro-2-methyl-)
- 114012-40-7(2,2-bis(chloromethyl)butanoyl chloride)
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- 13401-57-5(3-chloro-2,2-dimethylpropanal)
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